Cas no 1258639-52-9 (2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl}acetic acid)

• Product Name: 2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl}acetic acid
• CAS No: 1258639-52-9
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 4582781
• Update Time: 2025-05-19

2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid
• 2-(5,7-dimethyl-2-oxo-1H-pyrazolo[1,5-a]pyrimidin-6-yl)acetic acid
• 2-(5,7-DIMETHYL-2-OXO-1H,2H-PYRAZOLO[1,5-A]PYRIMIDIN-6-YL)ACETIC ACID
• D87051
• Z1171978794
• 2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl}acetic acid

• Inchi： 1S/C10H11N3O3/c1-5-7(3-10(15)16)6(2)13-8(11-5)4-9(14)12-13/h4H,3H2,1-2H3,(H,12,14)(H,15,16)
• InChI Key： RNOUPZUEZPCCEM-UHFFFAOYSA-N
• SMILES： O=C1C=C2N=C(C)C(CC(=O)O)=C(C)N2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 474
• XLogP3: -0.4
• Topological Polar Surface Area: 82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl}acetic acid

Professional Introduction to Compound with CAS No. 1258639-52-9 and Product Name: 2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl}acetic acid

The compound with the CAS number 1258639-52-9 and the product name 2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl}acetic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrazolo[1,5-a]pyrimidine core, which is known for its versatility in drug design and development.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in the discovery of novel pharmacological agents. These derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The specific modification of the 5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl moiety in this compound enhances its pharmacological profile, making it a promising candidate for further investigation.

The acetic acid moiety at the terminal position of the molecule introduces a carboxylic acid functional group, which can participate in various biochemical interactions. This feature makes the compound potentially useful in designing molecules that require binding to proteins or other biological targets through hydrogen bonding or ionic interactions. The presence of multiple aromatic rings in the structure also contributes to its stability and solubility characteristics, which are crucial factors in pharmaceutical applications.

In the context of contemporary research, this compound has been explored for its potential role in modulating key biological pathways. For instance, studies have suggested that pyrazolo[1,5-a]pyrimidine derivatives can interact with enzymes and receptors involved in cell signaling pathways. The dimethyl substitution at the 5 and 7 positions of the pyrazolo[1,5-a]pyrimidine ring enhances the electron-deficient nature of the core structure, which can influence its binding affinity to biological targets.

The synthesis of 2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl}acetic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been utilized to achieve the desired structural motifs.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential lead molecule for drug development. Its ability to interact with biological targets suggests that it could be modified further to enhance its efficacy and selectivity. Researchers are particularly interested in exploring its potential as an inhibitor of enzymes or receptors that are implicated in various diseases.

The chemical properties of 2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-apyrimidin-6-yl}acetic acid, such as its solubility profile and stability under different conditions, have been thoroughly characterized. These properties are essential for determining its suitability for various applications in pharmaceutical research. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound.

Future research directions include exploring synthetic modifications to optimize the pharmacokinetic properties of this compound. By altering specific functional groups or introducing additional substituents, researchers aim to enhance its bioavailability and reduce potential side effects. Furthermore, computational modeling techniques are being used to predict how this compound might interact with biological targets at the molecular level.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a valuable tool for understanding the structure-function relationships within complex biological systems. By studying how this molecule interacts with cellular components, scientists can gain insights into disease mechanisms and develop more targeted therapeutic strategies.

In summary,1258639-52-9and 2-{5,7-dimethyl-2-oxo-1H,2H-pyrazolo1,5-a-pyrimidinyl}acetic acid represent a compelling example of how structural innovation can lead to novel pharmacological agents. The combination of advanced synthetic chemistry and rigorous biological evaluation underscores the importance of interdisciplinary approaches in modern drug discovery. As research continues to uncover new applications for this compound,its potential contributions to medicine and biology are likely to expand significantly.